Cas no 373381-39-6 (Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-)
373381-39-6 structure
Product Name:Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
CAS No:373381-39-6
MF:C40H81NO5
MW:656.074853658676
CID:1483065
Update Time:2024-08-24
Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
- Docosanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
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- Inchi: 1S/C40H81NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-38(44)40(46)41-36(35-42)39(45)37(43)33-31-29-27-25-23-16-14-12-10-8-6-4-2/h36-39,42-45H,3-35H2,1-2H3,(H,41,46)/t36-,37+,38?,39-/m0/s1
- InChI Key: XJDLBNONNWFVMN-JTSUEBPGSA-N
- SMILES: C(N[C@@H](CO)[C@H](O)[C@H](O)CCCCCCCCCCCCCC)(=O)C(O)CCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 655.61183
Experimental Properties
- Density: 0.955±0.06 g/cm3(Predicted)
- Boiling Point: 782.5±60.0 °C(Predicted)
- PSA: 110.02
- pka: 13.26±0.20(Predicted)
Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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